1-(3-Bromopropyl)-4-trifluoromethoxybenzene

• Molecular Formula: C10H10BrF3O
• Molecular Weight: 283.08 g/mol
• IUPAC Name: 1-(3-bromopropyl)-4-(trifluoromethoxy)benzene
• InChI: InChI=1S/C10H10BrF3O/c11-7-1-2-8-3-5-9(6-4-8)15-10(12,13)14/h3-6H,1-2,7H2
• InChI Key: ALTBCFMOMPRTQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCCBr)OC(F)(F)F

Description

1-(3-Bromopropyl)-4-trifluoromethoxybenzene is a useful research compound. Its molecular formula is C10H10BrF3O and its molecular weight is 283.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Compound 52-2 (3.33 g) was dissolved in methylene chloride (30 ml), triphenylphosphine (4.35 g) and N-bromosuccinimide (2.95 g) were added under ice-cooling, and the mixture was stirred under ice-cooling for 1 hr, and further at room temperature for 3 hr. The reaction mixture was washed with water and saturated brine, and dried over anhydrous magnesium sulfate. The solvent was evaporated under reduced pressure. Diethyl ether (100 ml) was added, and the precipitated triphenylphosphine oxide was filtered off. The concentrate of the filtrate was purified by silica gel column chromatography (hexane alone) to give the object product (1.39 g) as a yellow oil.